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Compound of Interest

Compound Name: n-Ethyl-n-propylaniline

Cat. No.: B14631636 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of n-Ethyl-n-propylaniline (CAS No: 54813-78-4).[1][2] It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Hazard Identification and Classification
n-Ethyl-n-propylaniline is a hazardous chemical requiring careful handling to prevent adverse

health effects. The primary hazards associated with this compound are skin, eye, and

respiratory irritation.[3]

GHS Hazard Classification:[3]

Skin Corrosion/Irritation: Category 2[3]

Serious Eye Damage/Eye Irritation: Category 2[3]

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3[3]

Hazard Statements:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]
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H335: May cause respiratory irritation.[3]

Signal Word: Warning[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of n-Ethyl-n-propylaniline is provided

in the table below.

Property Value

Molecular Formula C₁₁H₁₇N[2][3][5]

Molecular Weight 163.26 g/mol [3][5]

Appearance Amber Liquid[4]

Odor Odorless[4]

Boiling Point 224 - 226 °C / 435.2 - 438.8 °F @ 760 mmHg[4]

Flash Point 103 °C / 217.4 °F[4]

Specific Gravity 0.910[4]

Operational Plan: Safe Handling and Storage
Adherence to the following procedures is mandatory to minimize exposure and ensure a safe

working environment.

Engineering Controls
Ventilation: Always handle n-Ethyl-n-propylaniline in a well-ventilated area. Use of a

chemical fume hood is required to control exposure to vapors.[6][7]

Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[6]

Personal Protective Equipment (PPE)
The following PPE is the minimum requirement for handling n-Ethyl-n-propylaniline.
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PPE Category Specification

Eye and Face Protection

Chemical safety goggles or a face shield

compliant with OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.[4][6]

Skin Protection

Chemical-resistant gloves (e.g., Butyl rubber,

Viton™) and a lab coat or chemical-resistant

apron.[8] Wear appropriate protective clothing to

prevent skin exposure.[4][7]

Respiratory Protection

If ventilation is inadequate or exposure limits are

exceeded, use a NIOSH/MSHA or European

Standard EN 149 approved respirator with an

organic vapor cartridge.[4][6]

Handling Procedures
Avoid all personal contact, including inhalation of vapors.[9]

Do not eat, drink, or smoke in areas where the chemical is handled.[6][10]

Wash hands thoroughly with soap and water after handling.[9]

Keep containers tightly closed when not in use.[6]

Use non-sparking tools and take precautionary measures against static discharge.[6]

Storage
Store in a cool, dry, and well-ventilated area.[6][7]

Keep away from heat, sparks, open flames, and hot surfaces.[6][7]

Store away from incompatible materials such as acids and strong oxidizing agents.[4][7]

Protect from direct sunlight.[7]
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Emergency Procedures
Immediate and appropriate response to emergencies is critical.

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[4][6]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[4][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6][7]

Spill Response
In the event of a spill, follow this workflow:

Immediate Actions Containment & Cleanup Disposal

Evacuate non-essential personnel Ensure adequate ventilation
Secure the area

Remove all ignition sources
Prevent fire Contain spill with inert absorbent material

(e.g., sand, vermiculite)
Once safe Collect absorbed material into a

-labeled, sealed container

Carefully
Decontaminate the spill area

After collection
Dispose of waste as hazardous materialProperly
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Spill Response Workflow

Disposal Plan
Proper disposal of n-Ethyl-n-propylaniline and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection
Collect all waste, including contaminated absorbents and PPE, in suitable, closed, and

clearly labeled containers for disposal.[4][6]

Disposal Method
Dispose of contents and containers to an approved waste disposal plant.[4][6]

Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[6]

Do not allow the chemical to enter the environment or sewer systems.[4][10]

The logical relationship for the disposal decision-making process is as follows:
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Chemical Waste Generated

Classify as Hazardous Waste

Place in Labeled, Sealed,
Compatible Container

Consult Local, Regional, and
National Regulations

Transfer to Approved
Hazardous Waste Facility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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